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Compound of Interest

Compound Name: Janagliflozin

Cat. No.: B10822229

This guide provides a detailed comparison of Janagliflozin, a newer Sodium-Glucose
Cotransporter-2 (SGLT?2) inhibitor, against the first-generation agents in its class: Canagliflozin,
Dapagliflozin, and Empagliflozin. The comparison focuses on mechanism of action, efficacy,
selectivity, and safety profiles, supported by available clinical trial data and detailed
experimental methodologies.

Mechanism of Action

SGLT2 inhibitors represent a class of oral antihyperglycemic agents that work independently of
insulin.[1] The primary mechanism involves the inhibition of the SGLT2 protein, which is located
in the proximal renal tubules of the kidneys.[2][3] This protein is responsible for reabsorbing
approximately 90% of the glucose filtered from the blood.[1][2][3]

By blocking SGLT2, Janagliflozin and other inhibitors prevent this reabsorption, leading to
increased excretion of glucose in the urine (glycosuria).[2][3] This process directly lowers blood
glucose levels in patients with type 2 diabetes.[2] Secondary benefits of this mechanism
include a modest reduction in body weight and systolic blood pressure, which is attributed to
the osmotic diuresis and caloric loss.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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